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Compound of Interest

Compound Name: Iron methoxide

Cat. No.: B13792851

Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical waste is a critical component of laboratory safety and operational

excellence. Iron(II) methoxide, a reactive and hazardous substance, requires a stringent

disposal protocol to ensure the safety of laboratory personnel and environmental compliance.

This guide provides essential, immediate safety and logistical information for the proper

disposal of iron(II) methoxide.

Hazard Profile and Transportation Information
Iron(II) methoxide is classified as a hazardous material. Key quantitative data for its transport

and handling are summarized below.
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Parameter Value Citation

UN Number UN3181 [1]

Proper Shipping Name

METAL SALTS OF ORGANIC

COMPOUNDS, FLAMMABLE,

N.O.S.

[1]

Hazard Class 4.1 (Flammable Solid) [1]

Packing Group III [1]

Hazards
Flammable solid, Causes skin

and eye irritation
[1]

Experimental Protocols: Disposal Procedure
The following step-by-step procedure outlines the safe disposal of iron(II) methoxide. This

protocol is designed to be followed within a laboratory setting by trained personnel.

1. Personal Protective Equipment (PPE) and Preparation:

Before handling iron(II) methoxide waste, ensure you are wearing appropriate PPE, including

chemical-resistant gloves, safety goggles or a face shield, and a lab coat.[1]

Work in a well-ventilated area, such as a fume hood, to avoid inhalation of any dust or

vapors.[1]

Ensure a Class D fire extinguisher (for flammable metals) or dry chemical/CO2 extinguisher

is accessible.[1]

2. Waste Container Preparation:

Select a dedicated, clean, and dry waste container that is compatible with iron(II) methoxide.

The original container is often the best choice.[2]

Do not mix iron(II) methoxide waste with any other chemical waste, especially water or

aqueous solutions, as it can react violently.[2]
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Securely label the waste container with "Hazardous Waste," "Iron(II) Methoxide," and the

associated hazard symbols (e.g., flammable solid).

3. Waste Transfer:

Carefully transfer the waste iron(II) methoxide into the prepared container.

Avoid generating dust during the transfer.[2]

If any material is spilled, clean it up using dry procedures. Do not use water.[3]

4. Sealing and Storage:

Tightly seal the container to prevent any leakage or exposure to moisture.[1]

Store the sealed container in a designated hazardous waste storage area that is cool, dry,

and well-ventilated.[1]

The storage area should be away from heat, sparks, open flames, and incompatible

materials.

5. Final Disposal:

Arrange for the collection of the hazardous waste by a licensed and approved waste disposal

contractor.[1]

Provide the contractor with the Safety Data Sheet (SDS) for iron(II) methoxide to ensure they

have all the necessary information for safe transport and disposal.

Follow all local, state, and federal regulations for hazardous waste disposal.[2]

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of iron(II) methoxide.
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Caption: Workflow for the safe disposal of iron(II) methoxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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